2-(2-Methylidenecyclopropyl)cyclododecan-1-one

• CAS No.: 92977-84-9
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 2-(2-methylidenecyclopropyl)cyclododecan-1-one
• InChI: InChI=1S/C16H26O/c1-13-12-15(13)14-10-8-6-4-2-3-5-7-9-11-16(14)17/h14-15H,1-12H2
• InChI Key: MODPRPUUWJMTEN-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC1C2CCCCCCCCCCC2=O

Description

2-(2-Methylidenecyclopropyl)cyclododecan-1-one is an organic compound with a unique structure that includes a cyclopropyl group attached to a cyclododecanone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylidenecyclopropyl)cyclododecan-1-one typically involves the reaction of cyclododecanone with a suitable cyclopropylating agent under controlled conditions. The reaction conditions often include the use of catalysts and specific temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylidenecyclopropyl)cyclododecan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The cyclopropyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can introduce a variety of functional groups, leading to a diverse range of products.

Scientific Research Applications

2-(2-Methylidenecyclopropyl)cyclododecan-1-one has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological systems.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 2-(2-Methylidenecyclopropyl)cyclododecan-1-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Cyclododecanone: A related compound with a similar cyclododecanone ring structure but without the cyclopropyl group.

Cyclopropyl Ketones: Compounds with a cyclopropyl group attached to a ketone, similar to the structure of 2-(2-Methylidenecyclopropyl)cyclododecan-1-one.

Uniqueness

This compound is unique due to the presence of both the cyclododecanone ring and the cyclopropyl group. This combination imparts distinct chemical and physical properties, making it valuable for specific applications that require these unique characteristics.